molecular formula C7H8N4O B13017561 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile

2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile

Cat. No.: B13017561
M. Wt: 164.16 g/mol
InChI Key: HWSLYNGGPHCWRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile is a heterocyclic compound featuring a fused pyrrolo-triazole core with a hydroxyacetonitrile substituent. This structure combines the rigidity of the bicyclic system with the polar and reactive hydroxy-nitrile moiety, making it a candidate for pharmaceutical and synthetic applications.

Properties

Molecular Formula

C7H8N4O

Molecular Weight

164.16 g/mol

IUPAC Name

2-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile

InChI

InChI=1S/C7H8N4O/c8-4-5(12)7-10-9-6-2-1-3-11(6)7/h5,12H,1-3H2

InChI Key

HWSLYNGGPHCWRT-UHFFFAOYSA-N

Canonical SMILES

C1CC2=NN=C(N2C1)C(C#N)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile typically involves a multi-step process. One common synthetic route includes the following steps:

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic route described above can be scaled up for industrial production with appropriate optimization of reaction conditions and purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can yield reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

    Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

    Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives with additional oxygen-containing functional groups, while reduction may yield simpler, hydrogenated forms of the compound.

Scientific Research Applications

2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile involves its interaction with specific molecular targets and pathways. For example, it has been shown to inhibit receptor-interacting protein kinase 1 (RIPK1), which plays a role in necroptosis, a form of programmed cell death. The compound binds to the allosteric pocket of RIPK1, serving as a type III inhibitor .

Comparison with Similar Compounds

Structural Comparisons

Core Modifications
  • (R)-5-(tert-Butyl)-2-(perfluorophenyl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium (BD00946277): Features a perfluorophenyl group and tert-butyl substituent, enhancing lipophilicity and steric bulk compared to the target compound . (R)-Benzyl-2-[4-(trifluoromethyl)phenyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazolium Tetrafluoroborate: Includes a benzyl group and trifluoromethylphenyl substituent, increasing aromatic interactions and metabolic stability .
  • Core Variants: 7-Phenoxy-N-(3-azabicyclo[3.2.1]octan-8-yl)-6,7-dihydro-5H-pyrrolo[1,2-b][1,2,4]triazol-2-amine: Differs in the fused ring system ([1,2-b] vs. [2,1-c]), altering spatial geometry and binding affinity .
Functional Group Variations
  • 1-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)methanamine : Replaces the hydroxyacetonitrile with a methanamine group, reducing polarity but enabling salt formation (e.g., trifluoroacetate in ) .
  • 2-(4-Fluorophenyl)-3-((1RS)-D-threitol)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-2-ium Tetrafluoroborate : Incorporates a fluorophenyl group, enhancing metabolic stability and lipophilicity compared to the hydroxy-nitrile group .

Physicochemical Properties

Compound Key Substituents Solubility Trends Stability Notes
Target Compound (Hydroxyacetonitrile) Polar hydroxy-nitrile Likely higher in polar solvents Susceptible to hydrolysis or oxidation
BD00946277 (Perfluorophenyl/tert-butyl) Lipophilic perfluorophenyl Low aqueous solubility High thermal/chemical stability
TCI B3591-1G (Trifluoromethylphenyl) Aromatic trifluoromethyl Moderate in organic solvents Enhanced metabolic resistance
Santa Cruz sc-333104 (Methanamine) Primary amine Salt forms improve aqueous solubility (e.g., trifluoroacetate ) Amine reactivity (e.g., acylation)

Biological Activity

The compound 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile is a member of the pyrrolo-triazole family, which has garnered attention for its potential biological activities. This article reviews the available literature on its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

  • Molecular Formula : C8H9N5O
  • Molecular Weight : 189.19 g/mol
  • CAS Number : Not specifically listed in the results but related compounds exist in the same category.

Research indicates that compounds with a pyrrolo-triazole structure often exhibit diverse biological activities due to their ability to interact with various biological targets. The proposed mechanisms include:

  • Inhibition of Kinases : Many triazole derivatives are known to inhibit specific kinases involved in cancer progression.
  • Induction of Apoptosis : Some studies have shown that these compounds can trigger apoptotic pathways in cancer cells.
  • Cell Cycle Arrest : Compounds may induce cell cycle arrest at specific phases, particularly the G1/S transition.

Antiproliferative Effects

The antiproliferative activity of 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile has been evaluated in various cancer cell lines. For instance:

CompoundCell LineIC50 (μM)Reference
2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrilePanc-112.54
EtoposidePanc-124.35

These results indicate that the compound is significantly more effective than etoposide, a standard chemotherapeutic agent.

Case Studies

A notable study explored the synthesis and biological evaluation of several pyrrolo-triazole derivatives. Among these derivatives:

  • The compound demonstrated potent antiproliferative effects against Panc-1 cells with an IC50 value significantly lower than that of established treatments.
  • The study also confirmed that the compound induced apoptosis through Western blot analysis showing downregulation of cleaved caspases.

Potential Therapeutic Applications

Given its promising biological activity, 2-(6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-yl)-2-hydroxyacetonitrile has potential applications in:

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.